4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde

Description

4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde is a chemical compound with the molecular formula C13H19NO3 . It has a molecular weight of 237.29 g/mol . Synonyms for this compound include 4-[2-HYDROXY-3-[(1-METHYLETHYL)AMINO]PROPOXY]BENZALDEHYDE, Metoprolol EP Impurity C, and UNII-E1ILP72SEM . The compound's structure includes a benzaldehyde moiety with a hydroxy-isopropylaminopropoxy substituent at the 4-position .

A related compound is 4-(2-Hydroxy-3-(isopropylamino)propoxy)benzaldehyde hydrochloride, which has the molecular formula C13H20ClNO and a molecular weight of 273.75 g/mol . This hydrochloride salt shares a similar structure but includes a hydrochloride component . It is also known under synonyms such as 4-(2-Hydroxy-3-(isopropylamino)propoxy)benzaldehyde hydrochloride, and 4-[(2RS)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde Hydrochloride . Additionally, it is described as Bisoprolol Fumarate Impurity L as Hydrochloride and Metoprolol Succinate Impurity C as Hydrochloride .

The compound 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde is also referred to as Metoprolol Related Compound C as Hydrochloride . It is used as an impurity reference material, particularly in the context of cardiac drugs and beta blockers like antihypertensives .

• CAS No.: 29122-74-5
• Product Name: 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]benzaldehyde
• Standard InChI: InChI=1S/C13H19NO3/c1-10(2)14-7-12(16)9-17-13-5-3-11(8-15)4-6-13/h3-6,8,10,12,14,16H,7,9H2,1-2H3
• Standard InChIKey: BGHLBXLHZRCXRY-UHFFFAOYSA-N
• SMILES: CC(C)NCC(COC1=CC=C(C=C1)C=O)O
• Canonical SMILES: CC(C)NCC(COC1=CC=C(C=C1)C=O)O
• Appearance: Light Tan Solid
• Purity: > 95%
• Synonyms: Metoprolol Impurity C; 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde; p-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde
• PubChem Compound: 13621729
• Last Modified: Aug 15 2023